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Compound of Interest

Compound Name: N-Methyl-3-pentanamine

Cat. No.: B3042173 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Methyl-3-pentanamine, a secondary amine with the chemical formula C₆H₁₅N, serves as a

valuable and versatile building block in the landscape of organic synthesis. Its unique structural

features, combining a linear carbon chain with a secondary amine, make it an attractive

intermediate for the construction of more complex molecular architectures, particularly in the

realms of pharmaceutical and materials science. This technical guide provides a

comprehensive overview of the synthesis, key reactions, and potential applications of N-
Methyl-3-pentanamine, supported by detailed experimental protocols and data.

Physicochemical Properties
A clear understanding of the physical and chemical properties of N-Methyl-3-pentanamine is

fundamental to its application in synthesis. The following table summarizes its key

physicochemical data.
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Property Value

IUPAC Name N-methylpentan-3-amine

CAS Number 52317-98-3

Molecular Formula C₆H₁₅N

Molecular Weight 101.19 g/mol

Appearance Reported as a yellow liquid

Boiling Point Data not readily available in cited literature

Solubility Expected to be soluble in organic solvents

Synthesis of N-Methyl-3-pentanamine
The most direct and industrially scalable method for the synthesis of N-Methyl-3-pentanamine
is through the reductive amination of 3-pentanone with methylamine. This reaction proceeds

via the formation of an intermediate imine, which is subsequently reduced to the desired

secondary amine.
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Caption: Reductive amination of 3-pentanone.
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Experimental Protocol: Reductive Amination of 3-
Pentanone
While a specific, detailed experimental protocol for the synthesis of N-Methyl-3-pentanamine
was not found in the searched literature, a general procedure for the reductive amination of

ketones can be adapted. The following is a representative protocol based on established

methods.

Materials:

3-Pentanone

Methylamine (as a solution in a suitable solvent, e.g., THF or ethanol)

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diatomaceous earth (e.g., Celite®)

Procedure:

To a stirred solution of 3-pentanone (1.0 equivalent) in anhydrous DCM or DCE, add

methylamine solution (1.2-1.5 equivalents).

Add a catalytic amount of glacial acetic acid (0.1 equivalents) to facilitate imine formation.

Stir the mixture at room temperature for 1-2 hours.

Slowly add the reducing agent, sodium triacetoxyborohydride (1.5 equivalents), portion-wise

to the reaction mixture. Caution: Gas evolution may occur.
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Stir the reaction at room temperature and monitor its progress by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is

consumed.

Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃

solution.

Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent, and concentrate the filtrate under reduced pressure to yield the crude

N-Methyl-3-pentanamine.

The crude product can be purified by fractional distillation under reduced pressure.

Quantitative Data (Hypothetical):

Reactant Molar Eq. MW ( g/mol ) Amount

3-Pentanone 1.0 86.13 (user defined)

Methylamine (40% in

H₂O)
1.5 31.06 (calculated)

NaBH(OAc)₃ 1.5 211.94 (calculated)

Product 101.19 (Theoretical Yield)

Applications in Organic Synthesis
The utility of N-Methyl-3-pentanamine as a building block stems from the reactivity of its

secondary amine functionality. It can readily participate in a variety of chemical transformations

to introduce the N-methyl-3-pentyl moiety into larger molecules.

N-Alkylation and N-Arylation Reactions
The secondary amine of N-Methyl-3-pentanamine can be further functionalized through N-

alkylation or N-arylation reactions. These reactions are fundamental in the synthesis of tertiary
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amines, which are prevalent scaffolds in many biologically active compounds.

N-Methyl-3-pentanamine
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Caption: N-Alkylation/Arylation of N-Methyl-3-pentanamine.

Amide Bond Formation
N-Methyl-3-pentanamine can react with carboxylic acids, acid chlorides, or acid anhydrides to

form the corresponding amides. Amide bonds are crucial linkages in peptides, proteins, and a

wide array of synthetic polymers and pharmaceuticals.

Mannich-type Reactions
As a secondary amine, N-Methyl-3-pentanamine can be employed in Mannich-type reactions,

reacting with a non-enolizable aldehyde and a compound containing an active hydrogen to

form a Mannich base. This three-component reaction is a powerful tool for carbon-carbon bond

formation.

Potential in Drug Development
While specific examples of N-Methyl-3-pentanamine as a direct intermediate in the synthesis

of marketed drugs were not prominently found in the surveyed literature, its structural motif is

relevant to the design of novel therapeutic agents. The lipophilic pentyl group combined with

the basic nitrogen center can influence the pharmacokinetic and pharmacodynamic properties

of a molecule, such as its membrane permeability, protein binding, and receptor interactions.
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Conclusion
N-Methyl-3-pentanamine is a readily accessible secondary amine with significant potential as

a building block in organic synthesis. Its synthesis via reductive amination is a robust and

scalable method. The reactivity of its secondary amine allows for its incorporation into a diverse

range of molecular frameworks through N-alkylation, N-arylation, and amide bond formation.

For researchers and professionals in drug development and materials science, N-Methyl-3-
pentanamine represents a valuable tool for the construction of novel and functional molecules.

Further exploration of its synthetic utility is warranted to fully unlock its potential in the creation

of next-generation chemical entities.

To cite this document: BenchChem. [N-Methyl-3-pentanamine: A Versatile Building Block in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042173#n-methyl-3-pentanamine-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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